Cas no 22391-22-6 (Isabelin)

Isabelin structure
Isabelin structure
Product Name:Isabelin
CAS No:22391-22-6
MF:C15H16O4
MW:260.285144805908
CID:255045
Update Time:2024-02-29

Isabelin Chemical and Physical Properties

Names and Identifiers

    • 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,3a,4,8,9,12,12a-hexahydro-11-methyl-3-methylene-, (3aR,4R,10E,12aS)- (9CI)
    • 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,3a,4,8,9,12,12a-hexahydro-11-methyl-3-methylene-, [3aR-(3aR*,4R*,10E,12aS*)]-
    • Germacra-1(10),4,11(13)-triene-12,15-dioic acid, 6a,8a-dihydroxy-, di-g-lactone, (E)- (8CI)
    • Isabelin
    • Inchi: 1S/C15H16O4/c1-8-4-3-5-10-7-12(19-15(10)17)13-9(2)14(16)18-11(13)6-8/h4,7,11-13H,2-3,5-6H2,1H3/b8-4-/t11-,12+,13+/m0/s1
    • InChI Key: VCMZMMIHEOEXSR-YIKYYIFRSA-N
    • SMILES: O1C(C(=C)[C@H]2[C@H]3C=C(C(=O)O3)CCC=C(C)C[C@H]12)=O |t:14|

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 526
  • Topological Polar Surface Area: 52.6
  • XLogP3: 1.643
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